Cas no 2034353-37-0 (1-4-(4-methoxypiperidin-1-yl)benzoyl-4-(pyridin-2-yl)piperazine)

• Product Name: 1-4-(4-methoxypiperidin-1-yl)benzoyl-4-(pyridin-2-yl)piperazine
• CAS No: 2034353-37-0
• MF: C₂₂H₂₈N₄O₂
• MW: 380.483325004578
• CID: 5836322
• PubChem ID: 91813659
• Update Time: 2025-10-29

1-4-(4-methoxypiperidin-1-yl)benzoyl-4-(pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-methoxypiperidin-1-yl)benzoyl-4-(pyridin-2-yl)piperazine
• [4-(4-methoxypiperidin-1-yl)phenyl]-(4-pyridin-2-ylpiperazin-1-yl)methanone
• (4-(4-methoxypiperidin-1-yl)phenyl)(4-(pyridin-2-yl)piperazin-1-yl)methanone
• 1-[4-(4-methoxypiperidin-1-yl)benzoyl]-4-(pyridin-2-yl)piperazine
• F6443-1678
• AKOS026688221
• 2034353-37-0

• Inchi： 1S/C22H28N4O2/c1-28-20-9-12-24(13-10-20)19-7-5-18(6-8-19)22(27)26-16-14-25(15-17-26)21-4-2-3-11-23-21/h2-8,11,20H,9-10,12-17H2,1H3
• InChI Key： CPACYKSXOVHJQU-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C2C=CC(=CC=2)C(N2CCN(C3C=CC=CN=3)CC2)=O)CC1

Computed Properties

• Exact Mass: 380.22122615g/mol
• Monoisotopic Mass: 380.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-4-(4-methoxypiperidin-1-yl)benzoyl-4-(pyridin-2-yl)piperazine

Recent Advances in the Study of 1-4-(4-methoxypiperidin-1-yl)benzoyl-4-(pyridin-2-yl)piperazine (CAS: 2034353-37-0)

The compound 1-4-(4-methoxypiperidin-1-yl)benzoyl-4-(pyridin-2-yl)piperazine (CAS: 2034353-37-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and mechanisms of action, as well as its implications for drug development.

Recent studies have focused on the optimization of the synthetic pathway for 1-4-(4-methoxypiperidin-1-yl)benzoyl-4-(pyridin-2-yl)piperazine. A novel multi-step synthesis approach has been reported, which improves yield and purity while reducing production costs. Key modifications include the use of catalytic hydrogenation for the reduction of intermediate nitro groups and the introduction of a microwave-assisted coupling reaction to enhance efficiency. These advancements are critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that this compound exhibits high affinity for specific GPCRs (G-protein-coupled receptors), particularly those involved in neurological disorders. In vitro assays demonstrated potent antagonistic activity against the 5-HT2A receptor, suggesting potential applications in the treatment of schizophrenia and other psychiatric conditions. Additionally, preliminary in vivo studies in rodent models have shown promising results in reducing symptoms of anxiety and depression, with minimal off-target effects.

Mechanistic studies using X-ray crystallography and molecular docking simulations have provided insights into the binding interactions of 1-4-(4-methoxypiperidin-1-yl)benzoyl-4-(pyridin-2-yl)piperazine with its target receptors. The methoxypiperidinyl moiety appears to play a crucial role in stabilizing the ligand-receptor complex, while the pyridinyl group contributes to selectivity. These findings are instrumental in guiding further structure-activity relationship (SAR) studies to optimize therapeutic efficacy.

Despite these promising results, challenges remain in the development of this compound as a viable drug candidate. Issues such as metabolic stability, bioavailability, and potential drug-drug interactions need to be addressed in future research. Current efforts are focused on derivatization to improve pharmacokinetic properties and reduce toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate translational research.

In conclusion, 1-4-(4-methoxypiperidin-1-yl)benzoyl-4-(pyridin-2-yl)piperazine represents a promising scaffold for the development of novel therapeutics targeting neurological and psychiatric disorders. Continued research into its pharmacological profile and optimization of its chemical properties will be essential for advancing it through the drug development pipeline. This brief highlights the importance of interdisciplinary collaboration in bridging the gap between basic research and clinical application.